Cas no 1185296-96-1 (4-4-(tert-Butyl)phenoxy-3-chlorophenylamine Hydrochloride)

• Product Name: 4-4-(tert-Butyl)phenoxy-3-chlorophenylamine Hydrochloride
• CAS No: 1185296-96-1
• MF: C₁₆H₁₉Cl₂NO
• MW: 312.234162569046
• CID: 4684003
• PubChem ID: 45075254
• Update Time: 2025-06-26

4-4-(tert-Butyl)phenoxy-3-chlorophenylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[4-(tert-butyl)phenoxy]-3-chlorophenylaminehydrochloride
• 4-[4-(TERT-BUTYL)PHENOXY]-3-CHLOROPHENYLAMINE HYDROCHLORIDE
• 4-(4-(tert-Butyl)phenoxy)-3-chloroaniline hydrochloride
• 4-(4-tert-butylphenoxy)-3-chloroaniline hydrochloride
• 1185296-96-1
• SB83195
• 4-(4-(tert-Butyl)phenoxy)-3-chloroanilinehydrochloride
• 4-(4-tert-butylphenoxy)-3-chloroaniline;hydrochloride
• AKOS015846924
• 4-4-(tert-Butyl)phenoxy-3-chlorophenylamine Hydrochloride

• Inchi： 1S/C16H18ClNO.ClH/c1-16(2,3)11-4-7-13(8-5-11)19-15-9-6-12(18)10-14(15)17;/h4-10H,18H2,1-3H3;1H
• InChI Key： IERIQMZDGJXONZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C=CC(=CC=1)C(C)(C)C)N.Cl

Computed Properties

• Exact Mass: 311.0843696g/mol
• Monoisotopic Mass: 311.0843696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

4-4-(tert-Butyl)phenoxy-3-chlorophenylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-4-(tert-Butyl)phenoxy-3-chlorophenylamine Hydrochloride

Professional Introduction to 4-4-(tert-Butyl)phenoxy-3-chlorophenylamine Hydrochloride (CAS No. 1185296-96-1)

4-4-(tert-Butyl)phenoxy-3-chlorophenylamine Hydrochloride, identified by the CAS number 1185296-96-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of amine derivatives, characterized by its complex aromatic structure and functional groups that contribute to its unique chemical properties and potential biological activities. The presence of both a chlorophenyl group and a tert-butyl-substituted phenoxy moiety imparts distinct electronic and steric characteristics, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 4-4-(tert-Butyl)phenoxy-3-chlorophenylamine Hydrochloride (CAS No. 1185296-96-1) consists of a benzene ring substituted with a chlorine atom at the 3-position and an amine group at the 4-position. This amine group is further connected to a phenoxy group, which is itself linked to another benzene ring bearing a tert-butyl group at the 4-position. This intricate arrangement of functional groups not only influences the compound's solubility and stability but also plays a crucial role in determining its interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-4-(tert-Butyl)phenoxy-3-chlorophenylamine Hydrochloride (CAS No. 1185296-96-1). The compound's structural features suggest that it may exhibit properties relevant to various therapeutic areas, including central nervous system disorders, cardiovascular diseases, and inflammatory conditions. Preliminary studies have indicated that this molecule may interact with specific enzymes and receptors, potentially modulating key biological pathways involved in these diseases.

One of the most compelling aspects of 4-4-(tert-Butyl)phenoxy-3-chlorophenylamine Hydrochloride (CAS No. 1185296-96-1) is its ability to serve as a scaffold for structure-based drug design. The combination of electron-withdrawing and electron-donating groups within its structure allows for fine-tuning of its pharmacokinetic and pharmacodynamic properties. By leveraging computational modeling techniques, researchers can predict how modifications to this molecule might enhance its binding affinity, selectivity, and overall efficacy.

Recent advancements in high-throughput screening (HTS) have enabled the rapid evaluation of large libraries of compounds, including derivatives of 4-4-(tert-Butyl)phenoxy-3-chlorophenylamine Hydrochloride (CAS No. 1185296-96-1). These screens have identified several promising analogs with enhanced activity against target proteins associated with neurological disorders. For instance, studies have shown that certain derivatives exhibit potent inhibitory effects on enzymes such as monoamine oxidase (MAO), which are implicated in conditions like depression and Parkinson's disease.

The hydrochloride salt form of 4-(tert-butylphenoxy)-3-chloroaniline hydrochloride, as it is also known, enhances the compound's solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. This improved solubility is critical for ensuring adequate bioavailability and therapeutic efficacy upon administration. Additionally, the hydrochloride form provides stability under various storage conditions, which is essential for maintaining the integrity of the active pharmaceutical ingredient (API).

From a synthetic chemistry perspective, the preparation of 4-(tert-butylphenoxy)-3-chloroaniline hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Key synthetic strategies include nucleophilic aromatic substitution reactions to introduce the chloro substituent, followed by condensation reactions to form the phenoxy linkage. The final step involves conversion to the hydrochloride salt to improve solubility and stability.

The growing body of research on 4-(tert-butylphenoxy)-3-chloroaniline hydrochloride underscores its significance as a lead compound in medicinal chemistry. Researchers are increasingly employing innovative techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its binding interactions with biological targets at an atomic level. These structural insights are invaluable for guiding further optimization efforts aimed at developing novel therapeutics.

The potential applications of 4-(tert-butylphenoxy)-3-chloroaniline hydrochloride extend beyond traditional small-molecule drugs. Its unique structural features make it an attractive candidate for developing biologics such as monoclonal antibodies or peptidomimetics that require precise molecular recognition capabilities. By integrating this compound into larger molecular frameworks, researchers can create novel therapeutic agents with tailored pharmacological profiles.

In conclusion,(CAS No.) 1185296–96–1 4–(tert–butylphenoxy)–3–chloroaniline hydrochloride represents a fascinating subject of study in pharmaceutical chemistry. Its complex structure,(keyword) potential biological activities,(keyword) and synthetic accessibility position it as a valuable scaffold for drug discovery efforts aimed at addressing unmet medical needs across multiple therapeutic areas.